(1-Benzoylpyrrolidin-3-yl)methyl-(3-cyano-4-fluorophenyl)cyanamide

• IUPAC Name: (1-benzoylpyrrolidin-3-yl)methyl-(3-cyano-4-fluorophenyl)cyanamide
• InChI: InChI=1S/C20H17FN4O/c21-19-7-6-18(10-17(19)11-22)25(14-23)13-15-8-9-24(12-15)20(26)16-4-2-1-3-5-16/h1-7,10,15H,8-9,12-13H2
• InChI Key: LZFCMVQIKOIZQQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1CN(C#N)C2=CC(=C(C=C2)F)C#N)C(=O)C3=CC=CC=C3
• Molecular Formula: C20H17FN4O
• Molecular Weight: 348.4 g/mol

Description

The compound is a complex organic molecule that likely contains a benzoylpyrrolidinyl group, a cyanofluorophenyl group, and a cyanamide group. It’s important to note that the exact properties and characteristics of this compound would depend on its specific structure and the arrangement of these groups.

Synthesis Analysis

The synthesis of similar compounds often involves complex organic reactions. The exact synthesis pathway would depend on the specific structure of the compound and could involve multiple steps, each requiring specific reagents and conditions.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex, given the presence of multiple functional groups. Detailed structural analysis would require techniques such as NMR spectroscopy.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its specific structure. Given the presence of reactive groups such as cyanamide, it could potentially participate in a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would depend on its specific structure.

Mechanism of Action

The mechanism of action of this compound is not clear from the available information. If it’s intended for use as a drug or pesticide, its mechanism of action would depend on how it interacts with biological systems.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific structure and properties. It’s important to handle all chemicals with appropriate safety precautions.